Cas no 14661-13-3 (b-D-Gulopyranose, 1,6-anhydro-,triacetate (9CI))

• Product Name: b-D-Gulopyranose, 1,6-anhydro-,triacetate (9CI)
• CAS No: 14661-13-3
• MF: C₁₂H₁₆O₈
• MW: 288.250644683838
• CID: 120559
• PubChem ID: 16057422
• Update Time: 2025-04-18

b-D-Gulopyranose, 1,6-anhydro-,triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Gulopyranose, 1,6-anhydro-,triacetate (9CI)
• 1,6-ANHYDRO-2,3,4-TRI-O-ACETYL-B-GLUCOPYRANOSE
• 1,6-ANHYDRO-BETA-D-GLUCOSE-2,3,4-TRI-O-ACETATE
• 1-methyl-2,3,4-trinitro-benzen
• 1-methyl-2,3,4-trinitro-benzene
• 1-METHYL-2,3,4-TRINITROBENZENE
• 2,3,4-TRINITRO-METHYLBENZENE
• 2,3,4-trinitro-toluen
• 2,3,4-trinitro-toluene
• 2,3,4-TRINITROTOLUENE
• 2,3,4-Trinitro-toluol
• 2,3,4-tri-O-acetyl-1,6-anhydro-D-gulopyranose
• Benzene, 1-methyl-2,3,4-trinitro-
• trinitrotoluene
• LEVOGLUCOSAN TRIACETATE
• 1,6-ANHYDROGLUCOSE TRIACETATE
• 1,6-ANHYDRO-BETA-D-GLUCOSE TRIACETATE
• 1,6-Anhydro-β-D-gulopyranose triacetate
• 1,6-ANHYDRO-BETA-D-GLUCOSE 2,3,4-TRIACETATE
• 1,6-ANHYDRO-B-D-GLUCOPYRANOSE, 2,3,4-TRIACETATE
• 1,6-ANHYDRO-2,3,4-TRI-O-ACETYL-B-D-GLUCOPYRANOSE
• 1,6-ANHYDRO-BETA-D-GLUCOPYRANOSE, 2,3,4-TRIACETATE
• [(1R,2S,3R,4R,5R)-3,4-Diacetyloxy-6,8-dioxabicyclo[3.2.1]octan-2-yl] acetate
• 14661-13-3

• Inchi： 1S/C12H16O8/c1-5(13)17-9-8-4-16-12(20-8)11(19-7(3)15)10(9)18-6(2)14/h8-12H,4H2,1-3H3/t8-,9+,10-,11-,12-/m1/s1
• InChI Key： BAKQMOSGYGQJOJ-IYKVGLELSA-N
• SMILES： O1[C@@H]2[C@@H]([C@@H]([C@H]([C@H]1CO2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 288.085
• Monoisotopic Mass: 288.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.4A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.34
• Melting Point: 108-109
• Boiling Point: 392°Cat760mmHg
• Flash Point: 147.3°C
• Refractive Index: 1.494